Ethyl 2-chloro-5-isocyanatobenzoate
Description
Ethyl 2-chloro-5-isocyanatobenzoate is an aromatic ester featuring a benzoate backbone substituted with a chlorine atom at the 2-position and an isocyanate group (-NCO) at the 5-position, with an ethyl ester moiety. The compound’s structure renders it reactive, particularly at the isocyanate group, which is highly electrophilic and prone to nucleophilic attack. Such reactivity makes it a valuable intermediate in organic synthesis, especially in pharmaceuticals, agrochemicals, and polymer chemistry.
Properties
CAS No. |
105783-05-9 |
|---|---|
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.63 g/mol |
IUPAC Name |
ethyl 2-chloro-5-isocyanatobenzoate |
InChI |
InChI=1S/C10H8ClNO3/c1-2-15-10(14)8-5-7(12-6-13)3-4-9(8)11/h3-5H,2H2,1H3 |
InChI Key |
HRKQIAHAOPDWPE-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)N=C=O)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The table below summarizes key structural and functional differences between Ethyl 2-chloro-5-isocyanatobenzoate and its analogs:
| Compound Name | CAS Number | Molecular Formula | Substituents | Molecular Weight (g/mol) | Functional Groups |
|---|---|---|---|---|---|
| This compound | Not provided | C₁₀H₈ClNO₃ | 2-Cl, 5-NCO, ethyl ester | 225.45 | Chloro, isocyanate, ester |
| Ethyl 2-hydroxy-5-isocyanatobenzoate | 20068-43-3 | C₁₀H₉NO₄ | 2-OH, 5-NCO, ethyl ester | 207.0 | Hydroxyl, isocyanate, ester |
| Ethyl 4-amino-2-chloro-5-iodobenzoate | 1889291-07-9 | C₉H₉ClINO₂ | 4-NH₂, 2-Cl, 5-I, ethyl ester | 325.35 | Amino, chloro, iodo, ester |
| Methyl 2-isocyano-5-chlorobenzoate | Not provided | C₉H₆ClNO₂ | 2-NC, 5-Cl, methyl ester | 195.6 | Isocyano, chloro, ester |
| 5-Ethyl-2-isocyanatobenzonitrile | 926256-05-5 | C₁₀H₉N₂O | 5-Ethyl, 2-NCO, nitrile | 173.0 | Isocyanate, nitrile, ethyl |
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